Cas no 42240-01-7 (6-amino-4-oxo-1h-1,3,5-triazine-2-carboxylic Acid)

• Product Name: 6-amino-4-oxo-1h-1,3,5-triazine-2-carboxylic Acid
• CAS No: 42240-01-7
• MF: C₄H₄N₄O₃
• MW: 156.099559783936
• CID: 1513347
• PubChem ID: 135478884
• Update Time: 2025-04-21

6-amino-4-oxo-1h-1,3,5-triazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-oxo-1h-1,3,5-triazine-2-carboxylic Acid
• NSC126111
• CTK4I5912
• AC1Q6934
• 4-Amino-6-hydroxy-s-triazin-2-carbonsaeure
• AR-1H0894
• 6-amino-4-oxo-1,4-dihydro-1,3,5-triazine-2-carboxylic acid
• AC1L5LMU
• 4-amino-6-oxo-1,6-dihydro-[1,3,5]triazine-2-carboxylic acid
• AG-K-61311
• NSC126111; CTK4I5912; AC1Q6934; 4-Amino-6-hydroxy-s-triazin-2-carbonsaeure; AR-1H0894; 6-amino-4-oxo-1,4-dihydro-1,3,5-triazine-2-carboxylic acid; AC1L5LMU; 4-amino-6-oxo-1,6-dihydro-[1,3,5]triazine-2-carboxylic acid; AG-K-61311;
• DTXSID40298767
• NSC-126111
• 42240-01-7
• 6-amino-4-oxo-1,4-dihydro-1,3,5-triazine-2-carboxylicacid
• 2-amino-4-oxo-3,4-dihydro-sym-triazine-6-carboxylic acid
• aminohydroxy-sym-triazinecarboxylic acid

• Inchi： 1S/C4H4N4O3/c5-3-6-1(2(9)10)7-4(11)8-3/h(H,9,10)(H3,5,6,7,8,11)
• InChI Key： OOQZQXLIGLORLI-UHFFFAOYSA-N
• SMILES： OC(C1=NC(N)=NC(N1)=O)=O

Computed Properties

• Exact Mass: 156.02842
• Monoisotopic Mass: 156.02834000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 117.14